Cas no 2757958-41-9 (Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate
• CAS No: 2757958-41-9
• MF: C₁₆H₃₀N₂O₆
• MW: 346.419205188751
• CID: 6602861
• PubChem ID: 165755569
• Update Time: 2025-06-27

Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757958-41-9
• tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate
• EN300-37100320
• Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate

• Inchi： 1S/C16H30N2O6/c1-14(2,3)23-12(20)17-9-16(10-19)11-22-8-7-18(16)13(21)24-15(4,5)6/h19H,7-11H2,1-6H3,(H,17,20)
• InChI Key： SDQWGAUYMPKVGQ-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(CO)(CNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 346.21038668g/mol
• Monoisotopic Mass: 346.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.3Ų

Additional information on Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate (CAS No. 2757958-41-9)

Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate, with the CAS number 2757958-41-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising properties for use in medicinal chemistry, particularly in the synthesis of novel drug candidates. The intricate structure of this molecule, featuring multiple functional groups, makes it a versatile building block for further chemical modifications and applications.

The molecular formula of Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate highlights its complex nature. It consists of a morpholine core substituted with various protective groups and functional moieties. The presence of a tert-butyl group, a tert-butoxy carbonyl group, an amino methyl group, and a hydroxymethyl group contributes to its reactivity and potential utility in synthetic pathways. These features make it an attractive candidate for further exploration in drug design and development.

In recent years, there has been a growing interest in the development of morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds have shown potential in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The specific modification of the morpholine ring in Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate enhances its pharmacological properties, making it a valuable asset in the pharmacopeia of modern medicine.

One of the key aspects of this compound is its role as a protecting group for the amino function. The tert-butoxy carbonyl (Boc) group is commonly used in organic synthesis to protect amine functionalities during reactions. This protection-deprotection strategy is crucial in multi-step synthetic routes, allowing for selective modification of other functional groups without affecting the protected amine. The presence of this group in Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate underscores its utility in complex synthetic transformations.

The hydroxymethyl group attached to the morpholine ring introduces another layer of reactivity. Hydroxymethyl groups can participate in various chemical reactions, including oxidation to form aldehydes or reduction to form alcohols. This versatility makes Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate a valuable intermediate in the synthesis of more complex molecules. Additionally, the amino methyl group provides a site for further functionalization, allowing chemists to tailor the properties of the compound for specific applications.

Recent research has demonstrated the potential of Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases. The morpholine core and its substituents contribute to binding interactions that modulate enzyme activity, offering a promising avenue for drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques and methodologies is essential to achieve the desired product with minimal side reactions. Researchers have leveraged modern tools such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to monitor reaction progress and confirm structural integrity.

In addition to its pharmaceutical applications, Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate has potential uses in materials science and industrial chemistry. Its unique structural features make it a candidate for developing new polymers or specialty chemicals with tailored properties. The ability to modify its functional groups allows for fine-tuning its characteristics, making it adaptable to various industrial needs.

The safety and handling of Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate are critical considerations in its application. While it is not classified as a hazardous substance under current regulations, proper laboratory practices must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP).

The future prospects for this compound are vast, with ongoing research exploring its full potential across multiple domains. As our understanding of molecular interactions grows, so does the potential for innovative applications derived from compounds like Tert-butyl 3-({[(tert-butoxy)carbonyl]amino}methyl)-3-(hydroxymethyl)morpholine-4-carboxylate. Its unique structure and reactivity make it a cornerstone in the development of new drugs and materials.